Niranthin
Overview
Description
Niranthin is a natural product found in Scoparia dulcis, Phyllanthus niruri, and Phyllanthus urinaria with data available.
Scientific Research Applications
Anti-Hepatitis B Virus Activities
Niranthin, a lignan isolated from Phyllanthus niruri L., has been demonstrated to exhibit significant anti-hepatitis B virus (HBV) activities. Both in vitro and in vivo studies using HepG2.2.15 cells and duck hepatitis B virus-infected ducks have shown that this compound significantly decreases the secretion of HBsAg and HBeAg, indicating its potential as an anti-HBV agent (Liu et al., 2014).
Anti-Leishmanial Properties
This compound also demonstrates potent anti-leishmanial properties. It induces topoisomerase I-mediated DNA-protein adduct formation in Leishmania cells and triggers apoptosis. Additionally, it modulates upregulated P-glycoprotein in host macrophages and leads to a switch from Th2- to Th1-type immune response in mice, suggesting its potential in treating drug-resistant leishmaniasis (Chowdhury et al., 2012).
Immunomodulatory Effects
This compound is known for its immunomodulatory effects, as seen in various Phyllanthus species. Studies have highlighted its potential therapeutic benefits for treating immune-related diseases, though further research is needed to confirm these traditional uses and develop it as a therapeutic agent (Jantan et al., 2019).
Anxiolytic Potential
Research has identified the anxiolytic potential of this compound. In vivo and computational investigations suggest that it may have a role in managing anxiety disorders. This is preliminary, and further research is required to confirm its efficacy as an anti-anxiety drug (Chopade et al., 2020).
Antinociceptive Activity
This compound has shown antinociceptive activity in mice with chronic pain induced by Complete Freund's Adjuvant. It demonstrates significant reduction in mechanical hypersensitivity and paw edema, indicating its potential in managing persistent pain (Chopade et al., 2022).
Anti-Inflammatory and Antiallodynic Actions
Studies have shown that this compound exhibits anti-inflammatory and antiallodynic actions, possibly mediated through antagonistic action on platelet activating factor receptor binding sites. This suggests its use in conditions involving inflammation and pain (Kassuya et al., 2006).
Anti-Viral and Anticancer Effects
This compound's anti-viral and anticancer effects have been studied, with findings suggesting a relationship between its enantiomeric structure and its activity against hepatitis B and influenza viruses (Ota et al., 2022). Additionally, it has been shown to exhibit anticancer effects against HeLa cells, underscoring its potential in cancer research (2019).
properties
Molecular Formula |
C24H32O7 |
|---|---|
Molecular Weight |
432.5 g/mol |
IUPAC Name |
6-[(2S,3S)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole |
InChI |
InChI=1S/C24H32O7/c1-25-13-18(8-16-6-7-20(27-3)21(10-16)28-4)19(14-26-2)9-17-11-22(29-5)24-23(12-17)30-15-31-24/h6-7,10-12,18-19H,8-9,13-15H2,1-5H3/t18-,19-/m1/s1 |
InChI Key |
RCFGIEPQSDGMJJ-RTBURBONSA-N |
Isomeric SMILES |
COC[C@@H](CC1=CC(=C(C=C1)OC)OC)[C@H](CC2=CC3=C(C(=C2)OC)OCO3)COC |
SMILES |
COCC(CC1=CC(=C(C=C1)OC)OC)C(CC2=CC3=C(C(=C2)OC)OCO3)COC |
Canonical SMILES |
COCC(CC1=CC(=C(C=C1)OC)OC)C(CC2=CC3=C(C(=C2)OC)OCO3)COC |
synonyms |
niranthin |
Origin of Product |
United States |
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